Cas no 1192263-83-4 (4,6-Dichloro-5-nitronicotinic acid)

• Product Name: 4,6-Dichloro-5-nitronicotinic acid
• CAS No: 1192263-83-4
• MF: C₆H₂Cl₂N₂O₄
• MW: 236.997079372406
• MDL: MFCD13193097
• CID: 4576593
• PubChem ID: 45588079
• Update Time: 2025-06-11

4,6-Dichloro-5-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-nitronicotinic acid
• 4,6-dichloro-5-nitropyridine-3-carboxylic acid
• SBB098697
• SB55334
• MFCD13193097
• 3-Pyridinecarboxylic acid, 4,6-dichloro-5-nitro-
• AKOS005073347
• CS-0338826
• 4,6-dichloro-5-nitronicotinicacid
• DTXSID901248624
• 1192263-83-4
• 4,6-Dichloro-5-nitro-3-pyridinecarboxylic acid
• SY293853
• LD-0728
• 4,6-Dichloro-5-nitronicotinic acid

• MDL： MFCD13193097
• Inchi： 1S/C6H2Cl2N2O4/c7-3-2(6(11)12)1-9-5(8)4(3)10(13)14/h1H,(H,11,12)
• InChI Key： OKCDFXJMQKCBKT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C(C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 235.939
• Monoisotopic Mass: 235.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Experimental Properties

• Melting Point: 217-220°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-Dichloro-5-nitronicotinic acid

4,6-Dichloro-5-nitronicotinic Acid (CAS No. 1192263-83-4): An Overview of Its Properties, Applications, and Recent Research

4,6-Dichloro-5-nitronicotinic acid (CAS No. 1192263-83-4) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent research developments, highlighting its importance in the field of medicinal chemistry.

Chemical Properties: 4,6-Dichloro-5-nitronicotinic acid is a white crystalline solid with a molecular formula of C₇H₃Cl₂N₂O₄. It has a molecular weight of 250.01 g/mol and is characterized by its high melting point (approximately 250°C). The compound exhibits strong acidic properties due to the presence of the carboxylic acid group and is soluble in polar solvents such as water and ethanol. The presence of chlorine and nitro groups imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations.

Synthesis: The synthesis of 4,6-dichloro-5-nitronicotinic acid can be achieved through several routes. One common method involves the nitration of 4,6-dichloronicotinic acid followed by oxidation to introduce the carboxylic acid group. Another approach involves the reaction of 4,6-dichloropyridine-3-carbonitrile with nitric acid to form the nitro derivative, which is then hydrolyzed to yield the final product. These synthetic pathways have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

Applications: 4,6-Dichloro-5-nitronicotinic acid has found applications in various fields due to its unique chemical properties. In medicinal chemistry, it serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its reactivity and functional groups make it a valuable building block for the development of novel compounds with potential therapeutic effects. Additionally, the compound has been explored for its use in materials science, where its high thermal stability and chemical resistance are advantageous.

Recent Research: Recent studies have focused on the biological activity and potential therapeutic applications of 4,6-dichloro-5-nitronicotinic acid. One notable area of research involves its use as a precursor in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and Zika virus. The mechanism of action was attributed to the inhibition of viral replication through interference with key enzymatic processes.

In another study, researchers investigated the anticancer properties of 4,6-dichloro-5-nitronicotinic acid. The compound was found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that derivatives of this compound could be developed into novel anticancer agents with improved efficacy and reduced side effects compared to existing treatments.

Beyond medicinal applications, 4,6-dichloro-5-nitronicotinic acid has also been explored for its use in environmental remediation. A study published in Environmental Science & Technology demonstrated that this compound could effectively degrade persistent organic pollutants (POPs) through photocatalytic processes. The high reactivity and stability of the molecule make it an attractive candidate for developing sustainable methods for environmental cleanup.

Safety Considerations: While 4,6-dichloro-5-nitronicotinic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be handled with care due to its acidic nature and potential irritant properties. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

FUTURE DIRECTIONS: The ongoing research on 4,6-dichloro-5-nitronicotinic acid highlights its potential as a valuable chemical intermediate and building block for various applications. Future studies are likely to focus on optimizing synthetic routes to improve yield and purity while exploring new derivatives with enhanced biological activity. Additionally, further investigations into its environmental applications could lead to innovative solutions for addressing global environmental challenges.